Cas no 2228672-81-7 (4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine)

• Product Name: 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine
• CAS No: 2228672-81-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5971171
• PubChem ID: 165612590
• Update Time: 2025-10-29

4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine
• 2228672-81-7
• EN300-1760070

• Inchi： 1S/C10H14N2O2/c1-7-3-8(4-10(12-7)13-2)14-9-5-11-6-9/h3-4,9,11H,5-6H2,1-2H3
• InChI Key： IDZUXDHFUGCDHH-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=C(C)C=1)OC)C1CNC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine

Introduction to 4-(Azetidin-3-yloxy)-2-methoxy-6-methylpyridine (CAS No. 2228672-81-7)

4-(Azetidin-3-yloxy)-2-methoxy-6-methylpyridine, with the CAS number 2228672-81-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including an azetidine ring, a methoxy group, and a methyl group. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine can be represented as C₁₁H₁₅N₃O₂. The presence of the azetidine ring, which is a four-membered heterocyclic compound, imparts unique conformational flexibility and binding properties. The methoxy and methyl groups further enhance the lipophilicity and stability of the molecule, which are crucial for its bioavailability and metabolic stability.

Recent studies have highlighted the potential of 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and pain responses.

In addition to its anti-inflammatory properties, 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific proteins involved in cell cycle regulation and DNA repair. These findings suggest that 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine may have therapeutic applications in cancer treatment.

The pharmacokinetic profile of 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Toxicity studies have also been conducted to assess the safety profile of 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthetic route for producing 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the azetidine ring, introduction of the methoxy group, and final coupling with the pyridine scaffold. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

In conclusion, 4-(azetidin-3-yloxy)-2-methoxy-6-methylpyridine (CAS No. 2228672-81-7) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.